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Compound of Interest

Compound Name: Streptomycin

Cat. No.: B15623579 Get Quote

Introduction
Penicillin-Streptomycin (Pen-Strep) is a widely used antibiotic solution in cell culture to

prevent bacterial contamination. It consists of two antibiotics: Penicillin, which is effective

against Gram-positive bacteria, and Streptomycin, which is effective against Gram-negative

bacteria. This combination provides broad-spectrum antibacterial activity, making it an essential

component in maintaining aseptic cell culture conditions. This document provides a detailed

protocol for the preparation of a 100X Penicillin-Streptomycin stock solution.

Mechanism of Action
Penicillin is a β-lactam antibiotic that inhibits the synthesis of the bacterial cell wall. Specifically,

it binds to and inactivates penicillin-binding proteins (PBPs), which are enzymes essential for

the cross-linking of peptidoglycan, a critical component of the cell wall. This inhibition leads to a

weakened cell wall and ultimately results in cell lysis.

Streptomycin is an aminoglycoside antibiotic that targets the bacterial ribosome. It binds to the

30S ribosomal subunit, causing a misreading of the mRNA codons. This leads to the synthesis

of non-functional or toxic proteins, which disrupts essential cellular processes and leads to

bacterial cell death. The synergistic action of these two antibiotics provides robust protection

against a wide range of bacterial contaminants.
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Caption: Mechanism of action for Penicillin and Streptomycin.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and use of a 100X

Penicillin-Streptomycin stock solution.
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Parameter Value Units

Stock Solution (100X)

Penicillin G Sodium Salt 10,000 units/mL

Streptomycin Sulfate 10,000 µg/mL

Working Concentration (1X)

Penicillin 100 units/mL

Streptomycin 100 µg/mL

Storage Conditions

Stock Solution (Aliquots) -20 °C

Working Solution (in Media) 2 to 8 °C

Stability

Frozen Stock Solution Up to 12 months

In Culture Media at 37°C 3 - 5 days

Experimental Protocol: Preparation of 100X
Penicillin-Streptomycin Stock Solution
This protocol details the steps to prepare a 100 mL of 100X Penicillin-Streptomycin stock

solution.

Materials and Equipment
Penicillin G Sodium Salt (powder)

Streptomycin Sulfate (powder)

Nuclease-free water or Phosphate-Buffered Saline (PBS), sterile

0.22 µm sterile syringe filter
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Sterile 50 mL and 1.5 mL conical tubes

Sterile graduated cylinders or pipettes

Analytical balance

Stir plate and magnetic stir bar

Biosafety cabinet (BSC)

Preparation Workflow
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Caption: Workflow for preparing 100X Pen-Strep stock solution.

Step-by-Step Procedure
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Calculate Required Amounts: To prepare 100 mL of a 100X stock solution, you will need:

Penicillin: 1,000,000 units

Streptomycin: 1,000,000 µg (1 g)

Weigh Powders: In a biosafety cabinet, carefully weigh out the calculated amounts of

Penicillin G sodium salt and Streptomycin sulfate powders.

Dissolve:

Add approximately 80 mL of sterile, nuclease-free water or PBS to a sterile beaker with a

magnetic stir bar.

Place the beaker on a stir plate and slowly add the weighed powders.

Stir until the powders are completely dissolved. Avoid vigorous stirring to prevent foaming.

Adjust Volume: Once dissolved, transfer the solution to a sterile 100 mL graduated cylinder

and adjust the final volume to 100 mL with sterile water or PBS.

Sterile Filtration:

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter the solution into a sterile 50 mL conical tube. This step is critical to remove any

potential bacterial contamination introduced during the preparation process.

Aliquoting and Storage:

Aliquot the sterile 100X Pen-Strep stock solution into smaller, single-use volumes (e.g., 1

mL) in sterile 1.5 mL microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the antibiotics.

Label the aliquots clearly with the name of the solution, concentration (100X), and the date

of preparation.
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Store the aliquots at -20°C for long-term storage.

Quality Control
Sterility Test: To ensure the stock solution is free from contamination, a small volume can be

incubated in a general-purpose microbiological growth medium (e.g., Tryptic Soy Broth) at

37°C for 48-72 hours. The absence of turbidity indicates a sterile solution.

pH Measurement: The pH of the final solution should be checked and recorded. It should

typically be within the range of 6.0 to 8.0.

Performance Test: The prepared Pen-Strep solution should be tested in a non-critical cell

culture line to ensure it is not cytotoxic and is effective in preventing contamination.

Application in Cell Culture
To use the 100X Penicillin-Streptomycin stock solution, add 1 mL of the stock solution to every

99 mL of cell culture medium to achieve a final 1X concentration (100 units/mL Penicillin and

100 µg/mL Streptomycin). It is recommended to add the Pen-Strep solution to the complete

cell culture medium just before use.

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Penicillin-Streptomycin Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623579#how-to-prepare-a-stock-solution-of-
penicillin-streptomycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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